BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Guide for
Handling 3,5-Diphenylisoxazole

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 3,5-Diphenylisoxazole

Cat. No.: B109209

This guide provides critical safety and logistical information for the handling of 3,5-
Diphenylisoxazole, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is essential for ensuring laboratory safety and
minimizing environmental impact.

Chemical Profile:

Chemical Name: 3,5-Diphenylisoxazole
e CAS Number: 2039-49-8[1]

e Molecular Formula: C15H11NOJ[1]

e Molecular Weight: 221.26 g/mol [2]

o Physical Properties:

o Melting Point: 140 °C[1]

o Boiling Point: 396.6 °C at 760 mmHg[1]
o Flash Point: 162.3 °C[1]

o Hazards: Toxic if swallowed (H301) and may cause long-lasting harmful effects to aquatic life
(H413).[3] The chemical, physical, and toxicological properties have not been thoroughly
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investigated.[3]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following table summarizes the

required equipment for various laboratory activities involving 3,5-Diphenylisoxazole.

Activity

Required PPE

Weighing and Aliquoting (Solid)

- Nitrile gloves (double-gloving recommended)-
Safety glasses with side shields or chemical
splash goggles- Laboratory coat- N95 or higher-

rated respirator (if dust is generated)[3]

Solution Preparation and Handling

- Nitrile gloves- Chemical splash goggles-
Laboratory coat- Work in a certified chemical

fume hood

Experimental Procedures

- Nitrile gloves- Chemical splash goggles-
Laboratory coat- Face shield (if splash hazard

exists)

Spill Cleanup

- Chemical-resistant gloves (e.g., nitrile)-
Chemical splash goggles- Laboratory coat or
chemical-resistant apron- N95 or higher-rated

respirator- Disposable shoe covers

Waste Disposal

- Chemical-resistant gloves- Chemical splash

goggles- Laboratory coat

Operational Plan: Step-by-Step Handling

Procedures

1. Engineering Controls:

e Always handle 3,5-Diphenylisoxazole in a well-ventilated area.[4]

» Use a certified chemical fume hood for all procedures that may generate dust or aerosols,

including weighing, transferring, and preparing solutions.
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2. Personal Protective Equipment (PPE) and Hygiene:
o Wear the appropriate PPE as detailed in the table above.
 Inspect gloves for any signs of damage before use.[4]

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[4]

e Do not eat, drink, or smoke in areas where 3,5-Diphenylisoxazole is handled or stored.[3]
3. Handling and Storage:

o Keep the container tightly closed when not in use.[4]

e Store in a dry, cool, and well-ventilated place away from incompatible materials.[4]

» Avoid the formation of dust and aerosols.[4]

4. Spill Management:

e In case of a spill, evacuate the immediate area.

e Avoid breathing in any dust.[3]

o Wear appropriate PPE before attempting to clean the spill.

» For solid spills, carefully sweep or scoop the material into a designated waste container,
avoiding dust generation.

 For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed
container for disposal.

e Clean the spill area with a suitable solvent and then wash with soap and water.

First Aid Measures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air.[4] If breathing is

) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )

artificial respiration. Seek immediate medical

attention.[5]

Immediately remove contaminated clothing.[4]
i Wash the affected area with soap and plenty of
Skin Contact _ S
water.[5] Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[4] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting.[4] Rinse mouth with
) water.[4] Never give anything by mouth to an
Ingestion . .
unconscious person.[4] Call a poison control

center or seek immediate medical attention.[6]

Disposal Plan

All waste containing 3,5-Diphenylisoxazole must be treated as hazardous waste.

¢ Solid Waste: Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed
container.

o Liquid Waste: Collect all liquid waste in a compatible, labeled, and sealed container. Do not
mix with other waste streams.[3]

o Disposal: Dispose of all waste through a licensed hazardous waste disposal company, in
accordance with all local, state, and federal regulations.[3][4] Do not allow the chemical to
enter drains or the environment.[3]

Experimental Workflow and Safety Diagram
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The following diagram illustrates the standard workflow for handling 3,5-Diphenylisoxazole,
incorporating key safety checkpoints.

Caption: Workflow for safe handling and disposal of 3,5-Diphenylisoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

